Cas no 154238-76-3 (4-Cyano-1H-pyrrole-2-carboxamide)

• Product Name: 4-Cyano-1H-pyrrole-2-carboxamide
• CAS No: 154238-76-3
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 106501
• Update Time: 2023-08-02

4-Cyano-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide,4-cyano-
• 1H-Pyrrole-2-carboxamide,4-cyano-(9CI)
• 4-cyano-1H-pyrrole-2-carboxamide
• 4-cyanopyrrole-2-carboxamide
• ULKRPHYHFUBTEZ-UHFFFAOYSA-N
• 4-Cyano-1H-pyrrole-2-carboxamide

• Inchi： 1S/C6H5N3O/c7-2-4-1-5(6(8)10)9-3-4/h1,3,9H,(H2,8,10)
• InChI Key： ULKRPHYHFUBTEZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C#N)=CN1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 82.7